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Physical Properties of 4-Phenylbutanal

This table summarizes the fundamental properties of 4-Phenylbutanal, which are critical for planning any

distillation process [1].

Property Value

CAS Number 18328-11-5

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

Density 0.971 g/cm3

Boiling Point 243.3 °C at 760 mmHg
Melting Point 45-48 °C (lit.)

Flash Point 1159 °C
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Strategies to Prevent Decomposition During Distillation

The high standard boiling point of 243.3°C suggests that thermal stress is a significant risk. The following

general principles for distilling sensitive organic compounds can help minimize decomposition.

¢ Use Vacuum Distillation: Applying vacuum is the most effective method to lower the boiling point. A
reduced pressure allows the compound to vaporize at a much lower temperature, thereby reducing
exposure to heat [2].

e Optimize Heat Transfer: Use a fractionating column to improve separation efficiency. To prevent
"bumping" and localized overheating, always add anti-bumping granules or use a magnetic stirrer in
the boiling flask [2].

e Minimize Process Time: Avoid prolonged heating. Once the distillation begins, aim to complete the
process efficiently. A slow distillation rate can sometimes be beneficial for separation, but extended
heating times should be avoided [2].

e Employ Advanced Techniques: For compounds that are extremely heat-sensitive, consider more
specialized techniques like short-path distillation or Kugelrohr distillation, which are designed for
rapid processing under high vacuum.

Troubleshooting Common Distillation Problems

If you encounter issues during distillation, here are some common problems and their solutions [2]:

Problem Possible Causes Solutions

Low Yield Inefficient vaporization/condensation, Check for leaks, ensure smooth liquid
apparatus leaks flow, optimize heating

Product Vapor carrying impurities, inefficient Use a fractionating column, fractionate

Impurities separation the distillate

Slow Distillation Inadequate heat input, blockages in Increase heat input, check for

Rate apparatus blockages in condenser

Bumping and Rapid formation of large gas bubbles Use boiling chips, reduce heating rate,

Foaming add anti-bumping agent
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Recommended Experimental Workflow

The diagram below outlines a logical workflow for the vacuum distillation of 4-Phenylbutanal,

incorporating the strategies above.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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